Cas no 1067-47-6 (3-Cyanopropyltriethoxysilane)

• Product Name: 3-Cyanopropyltriethoxysilane
• CAS No: 1067-47-6
• MF: C₁₀H₂₁NO₃Si
• MW: 231.364144086838
• MDL: MFCD00042636
• CID: 83335
• PubChem ID: 24863284
• Update Time: 2025-05-19

3-Cyanopropyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-Cyanopropyltriethoxysilane
• (3-Cyanopropyl)triethoxysilane
• 4-(Triethoxysilyl)butyronitrile
• 4-(Triethoxysilyl)butanenitrile
• 4-triethoxysilylbutanenitrile
• (3-cyanopropyl)triethoxy-silan
• 4-(triethoxysilyl)-butanenitril
• 4-(triethoxysilyl)-butyronitril
• triethoxy(3-cyanopropyl)-silan
• GH 520
• gamma-Cyanopropyltriethoxysilane
• Triethoxy-3-kyanpropylsilan
• 4-(triethoxysilyl)-Butanenitrile
• (3-cyanopropyl) triethoxysilane
• Butanenitrile, 4-(triethoxysilyl)-
• Butyronitrile, 4-(triethoxysilyl)-
• Silane, triethoxy(3-cyanopropyl)-
• Triethoxy-3-kyanpropylsilan [Czech]
• SILANE, (3-CYANOPROPYL)TRIETHOXY-
• N78W6A24DX
• VGIURMCNTDVGJM-UHFFFAOYSA-N
• A937489
• 1067-47-6
• AS-37206
• SCHEMBL166002
• BAA06747
• .GAMMA.-CYANOPROPYLTRIETHOXYSILANE
• CS-0187725
• BRN 1942237
• 3-Cyanopropyltriethoxysilane, 98%
• MFCD00042636
• NS00042276
• DTXSID6061440
• 1-CYANO-3-TRIETHOXYSILYLPROPANE
• 3-cyanopropyl triethoxysilane
• FT-0604710
• Q27284661
• UNII-N78W6A24DX
• EINECS 213-931-4
• AKOS015916391
• DTXCID8033019
• S05025

• MDL： MFCD00042636
• Inchi： 1S/C10H21NO3Si/c1-4-12-15(13-5-2,14-6-3)10-8-7-9-11/h4-8,10H2,1-3H3
• InChI Key： VGIURMCNTDVGJM-UHFFFAOYSA-N
• SMILES： [Si](CCCC#N)(OCC)(OCC)OCC
• BRN： 1942237

Computed Properties

• Exact Mass: 231.12900
• Monoisotopic Mass: 231.12907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.966 g/mL at 25 °C(lit.)
• Boiling Point: 100-101 °C/6 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.417(lit.)
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Water Partition Coefficient: Not miscible in water.
• PSA: 51.48000
• LogP: 2.33858
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

3-Cyanopropyltriethoxysilane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• RTECS：VV2785000
• Safety Term：S26;S36
• Risk Phrases：R36/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Cyanopropyltriethoxysilane

3-Cyanopropyltriethoxysilane (CAS No. 1067-47-6): A Versatile Silane Coupling Agent for Advanced Materials

3-Cyanopropyltriethoxysilane (CAS No. 1067-47-6) is a highly specialized organosilane compound that has gained significant attention in material science and industrial applications. As a silane coupling agent, it plays a crucial role in improving the interfacial adhesion between organic polymers and inorganic substrates. The unique combination of its cyano functional group and triethoxysilane moiety makes it particularly valuable for surface modification and composite material enhancement.

The growing demand for high-performance materials in sectors like electronics, automotive, and construction has propelled research into advanced surface treatment chemicals. Among these, 3-cyanopropyltriethoxysilane stands out due to its ability to form stable bonds with both organic and inorganic materials. This dual functionality addresses one of the most pressing challenges in material engineering - creating durable interfaces between dissimilar materials.

From a chemical structure perspective, 3-cyanopropyltriethoxysilane features a three-carbon spacer connecting the reactive silane group and the polar cyano group. This molecular architecture contributes to its excellent hydrolytic stability and controlled reactivity. When applied to surfaces, the triethoxysilane group undergoes hydrolysis to form silanol groups, which then condense to create covalent bonds with hydroxylated surfaces.

Recent advancements in nanomaterial technology have highlighted the importance of surface modification agents like 3-cyanopropyltriethoxysilane. Researchers are particularly interested in its application for silica nanoparticle functionalization, where it serves as a molecular bridge between inorganic cores and organic matrices. This application has become increasingly relevant in the development of advanced polymer nanocomposites with enhanced mechanical and thermal properties.

The electronics industry has found numerous uses for 3-cyanopropyltriethoxysilane, especially in the fabrication of microelectronic devices. Its ability to modify dielectric surfaces makes it valuable for improving adhesion in semiconductor packaging and printed circuit board manufacturing. The cyano group provides additional benefits by offering sites for further chemical modification, enabling the creation of tailored surface properties.

In the field of adhesive technology, 3-cyanopropyltriethoxysilane has demonstrated remarkable performance as a primer component. It significantly enhances the bond strength between dissimilar materials such as metals and plastics, addressing common failure modes in structural adhesives. This application has become particularly important in automotive lightweighting strategies, where mixed-material construction requires reliable bonding solutions.

The renewable energy sector has also recognized the potential of 3-cyanopropyltriethoxysilane, especially in photovoltaic applications. Researchers are exploring its use in surface modification of solar cell components to improve interfacial properties and device longevity. The compound's stability under UV exposure makes it particularly suitable for outdoor applications in solar energy systems.

From a manufacturing perspective, the handling and application of 3-cyanopropyltriethoxysilane require careful consideration of several factors. The compound is typically supplied as a clear liquid and should be stored under anhydrous conditions to prevent premature hydrolysis. Application methods vary depending on the substrate, with common techniques including dip coating, vapor deposition, and solution casting.

The commercial availability of 3-cyanopropyltriethoxysilane has expanded significantly in recent years, with manufacturers offering various purity grades to meet different application requirements. Quality control parameters typically include assays for active content, moisture levels, and impurity profiles. These specifications are particularly important for applications in sensitive industries like electronics and medical devices.

Environmental considerations have driven research into more sustainable processing methods for silane coupling agents. Recent developments include water-based application systems for 3-cyanopropyltriethoxysilane that reduce VOC emissions while maintaining performance. These advancements align with global trends toward greener chemical processes in industrial applications.

Looking to the future, the applications of 3-cyanopropyltriethoxysilane are expected to expand into emerging fields such as flexible electronics and smart materials. Its unique combination of properties makes it a promising candidate for surface modification in next-generation devices. Ongoing research focuses on optimizing its performance in these novel applications while maintaining cost-effectiveness for industrial-scale implementation.

For researchers and engineers working with advanced materials, understanding the chemistry and applications of 3-cyanopropyltriethoxysilane provides valuable insights into interfacial engineering solutions. As material requirements become more demanding across industries, the role of specialized coupling agents like this compound will continue to grow in importance.